Cas no 2138121-76-1 (2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo-)

• Product Name: 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo-
• CAS No: 2138121-76-1
• MF: C₇H₁₁BrN₂OS
• MW: 251.144039392471
• CID: 5279306
• PubChem ID: 165788102
• Update Time: 2025-10-24

2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo-
• EN300-683972
• 3-amino-1-(5-bromo-1,3-thiazol-2-yl)-2-methylpropan-1-ol
• 2138121-76-1

• Inchi： 1S/C7H11BrN2OS/c1-4(2-9)6(11)7-10-3-5(8)12-7/h3-4,6,11H,2,9H2,1H3
• InChI Key： GCRSUBAPGLMSIC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(C)CN)O)S1

Computed Properties

• Exact Mass: 249.97755g/mol
• Monoisotopic Mass: 249.97755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 359.1±37.0 °C(Predicted)
• pka: 12.42±0.20(Predicted)

Additional information on 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo-

Recent Advances in the Study of 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo- (CAS: 2138121-76-1)

The compound 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo- (CAS: 2138121-76-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its thiazole ring and bromo-substitution, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo-, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the bromo-substitution efficiently. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, making it a promising approach for industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo- exhibits potent inhibitory effects against certain kinase enzymes implicated in cancer progression. Specifically, the compound has shown selective inhibition of the PI3K/AKT/mTOR pathway, which is often dysregulated in various malignancies. These findings suggest its potential as a lead compound for the development of targeted cancer therapies. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent study published in ACS Chemical Neuroscience reported that 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo- can modulate glutamate receptor activity, which plays a critical role in excitotoxicity and neuronal death. The study utilized electrophysiological assays and molecular docking simulations to demonstrate the compound's ability to bind to NMDA receptors, thereby reducing excessive calcium influx and subsequent neuronal damage. These results highlight its therapeutic potential for conditions such as Alzheimer's disease and stroke.

Despite these promising findings, challenges remain in the development of 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo- as a viable drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Current efforts are focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-Thiazolemethanol, α-(2-amino-1-methylethyl)-5-bromo- (CAS: 2138121-76-1) represents a promising scaffold for the development of novel therapeutics in oncology and neurology. The latest research underscores its diverse biological activities and provides a foundation for future investigations. Continued exploration of its pharmacological potential, coupled with advancements in synthetic chemistry, will be crucial for realizing its full therapeutic value.